Cas no 61710-86-9 (Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester)
61710-86-9 structure
Product Name:Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester
CAS No:61710-86-9
MF:C11H16O4
MW:212.242343902588
CID:468996
PubChem ID:71393052
Update Time:2025-04-19
Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester
- ethyl 3,6-dimethyl-2,4-dioxocyclohexane-1-carboxylate
- DTXSID10814832
- 61710-86-9
-
- Inchi: 1S/C11H16O4/c1-4-15-11(14)9-6(2)5-8(12)7(3)10(9)13/h6-7,9H,4-5H2,1-3H3
- InChI Key: JCBKSNSDDZDMBS-UHFFFAOYSA-N
- SMILES: O=C1C(C)C(CC(C)C1C(=O)OCC)=O
Computed Properties
- Exact Mass: 212.10488
- Monoisotopic Mass: 212.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
61710-86-9 (Cyclohexanecarboxylic acid, 3,6-dimethyl-2,4-dioxo-, ethyl ester) Related Products
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